Cas no 55850-82-3 (1,3-Dioxane, 5-(2-propenyloxy)-)

• Product Name: 1,3-Dioxane, 5-(2-propenyloxy)-
• CAS No: 55850-82-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 350475
• PubChem ID: 21412701
• Update Time: 2025-04-19

1,3-Dioxane, 5-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 5-(2-propenyloxy)-
• 5-prop-2-enoxy-1,3-dioxane
• SCHEMBL11702759
• DTXSID60613352
• 55850-82-3
• 5-[(Prop-2-en-1-yl)oxy]-1,3-dioxane

• Inchi： 1S/C7H12O3/c1-2-3-10-7-4-8-6-9-5-7/h2,7H,1,3-6H2
• InChI Key： VKYMGDIBIAKCJY-UHFFFAOYSA-N
• SMILES： O(CC=C)C1COCOC1

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69